(1S)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol

• IUPAC Name: (1S)-1-(2,3-difluorophenyl)-2,2-difluoroethanol
• InChI: InChI=1S/C8H6F4O/c9-5-3-1-2-4(6(5)10)7(13)8(11)12/h1-3,7-8,13H/t7-/m0/s1
• InChI Key: JAZBMGZYNMOVSG-ZETCQYMHSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C(C(F)F)O
• Isomeric SMILES: C1=CC(=C(C(=C1)F)F)[C@@H](C(F)F)O
• Molecular Formula: C8H6F4O
• Molecular Weight: 194.13 g/mol
• CAS No.: 2375250-65-8

Description

“(1S)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol” is a chemical compound with the CAS Number: 2375250-65-8. It has a molecular weight of 194.13. The compound is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is “(S)-1- (2,3-difluorophenyl)-2,2-difluoroethan-1-ol” and its Inchi Code is "1S/C8H6F4O/c9-5-3-1-2-4 (6 (5)10)7 (13)8 (11)12/h1-3,7-8,13H/t7-/m0/s1". This suggests that the compound has a chiral center at the carbon atom connected to the hydroxyl group.

Physical And Chemical Properties Analysis

“this compound” is a solid compound with a molecular weight of 194.13. It is typically stored at 4 degrees Celsius and is usually in powder form.

Scientific Research Applications

• Fluorination Reagents and Techniques : A range of fluorination reagents and techniques have been developed, some of which utilize similar difluoroethanol compounds. These reagents and methods are essential in the synthesis of various fluorinated organic compounds, which are crucial in many areas of chemistry and material science (Wang et al., 2021).

• Polymer Synthesis : Compounds like (1S)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol are used in the synthesis of fluorinated, high-temperature polymers. These materials exhibit remarkable properties like high thermal stability and unique dielectric constants, making them suitable for advanced applications in electronics and materials science (Boston et al., 1997).

• Chiral Synthesis and Enzymatic Processes : The compound and its derivatives are used as intermediates in chiral synthesis, particularly in enzymatic processes. These methods are highly efficient and environmentally friendly, offering a green approach to synthesizing complex molecules (Guo et al., 2017).

• Liquid Crystal Research : The compound's derivatives have been explored in the synthesis of liquid crystals. These materials, with their unique electro-optical properties, are vital for display technologies and optoelectronic devices (Miyazawa et al., 2002).

• Study of Molecular Interactions : Research has been conducted to understand the molecular interactions and properties of compounds like this compound. This includes investigations into their self-diffusion behaviors, which can provide insights into their physical properties and applications (Gross et al., 1998).

Safety and Hazards

The safety information for this compound indicates that it has the GHS07 pictogram with the signal word "Warning". The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.